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Introduction
Lidocaine is a widely used local anesthetic and a class Ib antiarrhythmic agent. Its primary

mechanism of action in the heart involves the blockade of voltage-gated sodium channels,

leading to alterations in the cardiac action potential. Purkinje fibers, a critical component of the

cardiac conduction system, are a key target for lidocaine's antiarrhythmic effects.

Understanding the electrophysiological consequences of lidocaine on these specialized cardiac

cells is crucial for both basic research and drug development.

These application notes provide a detailed protocol for studying the effects of lidocaine on the

electrophysiological properties of isolated cardiac Purkinje fibers using intracellular

microelectrode recording techniques.

Experimental Protocols
Purkinje Fiber Preparation
This protocol describes the isolation and preparation of Purkinje fibers from a mammalian heart

(e.g., rabbit or dog) for electrophysiological recording.[1][2][3]

Materials:
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Mammalian heart (e.g., rabbit, dog)

Dissection tools (scissors, forceps)

Dissection microscope

Tissue bath

Tyrode's solution (see composition below)

Carbogen gas (95% O₂, 5% CO₂)

Tyrode's Solution Composition:

Component Concentration (mM)

NaCl 127.0

KCl 3.0

CaCl₂ 1.8

MgCl₂ 0.5

NaH₂PO₄ 0.36

NaHCO₃ 22.0

D(+)-glucose 5.5

pH should be adjusted to 7.4 ± 0.1 at 37 ± 1°C after equilibration with Carbogen gas.[4][5]

Procedure:

Excise the heart from a recently euthanized animal and immediately place it in chilled,

oxygenated Tyrode's solution.

Isolate a papillary muscle with an attached false tendon (Purkinje fibers).[1][2]

Carefully dissect the Purkinje fiber strand, ensuring minimal damage to the tissue.
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Mount the preparation in a tissue bath continuously superfused with oxygenated Tyrode's

solution maintained at 37°C.[6]

Allow the preparation to equilibrate for at least 60 minutes before starting the experiment.

Intracellular Action Potential Recording
This protocol outlines the procedure for recording intracellular action potentials from Purkinje

fibers using sharp glass microelectrodes.

Materials:

Glass microelectrodes (filled with 3 M KCl, tip resistance 10-20 MΩ)

Microelectrode amplifier

Micromanipulator

Oscilloscope

Data acquisition system

Stimulator

Procedure:

Position the glass microelectrode over the Purkinje fiber using the micromanipulator.

Carefully impale a single Purkinje fiber with the microelectrode to record the transmembrane

potential. A successful impalement is indicated by a sharp negative drop in potential to a

stable resting membrane potential.

Stimulate the preparation using an external electrode with square-wave pulses (e.g., 1-2 ms

duration, 1.5x threshold intensity) at a constant frequency (e.g., 1 Hz).[4]

Record baseline action potentials for a stable period before drug application.

Superfuse the tissue with Tyrode's solution containing the desired concentration of lidocaine.
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Record the changes in action potential parameters at steady-state for each lidocaine

concentration.

After recording, perform a washout by superfusing with drug-free Tyrode's solution to

observe the reversibility of the effects.

Data Presentation: Effects of Lidocaine on Purkinje
Fiber Action Potential Parameters
The following tables summarize the expected quantitative effects of lidocaine on key action

potential parameters in Purkinje fibers. The data is compiled from various studies and

represents typical findings at therapeutic and higher concentrations.

Table 1: Effect of Therapeutic Concentrations of Lidocaine on Purkinje Fiber Action Potential

Parameters

Parameter
Control (Typical
Value)

Lidocaine (5
µg/mL; ~2 x 10⁻⁵ M)

Reference(s)

Action Potential

Duration at 90%

Repolarization

(APD₉₀)

300 - 400 ms Shortened [1][6][7]

Maximum Upstroke

Velocity (Vmax)
500 - 700 V/s

No significant change

or slight decrease
[1][7]

Effective Refractory

Period (ERP)
250 - 350 ms Shortened [1]

Resting Membrane

Potential (RMP)
-80 to -90 mV No significant change [7]

Phase 4

Depolarization
Present

Attenuated or

abolished
[1][7]

Table 2: Effect of High (Toxic) Concentrations of Lidocaine on Purkinje Fiber Action Potential

Parameters
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Parameter
Control (Typical
Value)

Lidocaine (≥ 1 x
10⁻⁴ M)

Reference(s)

Action Potential

Duration at 90%

Repolarization

(APD₉₀)

300 - 400 ms
Further shortening

may not occur
[7]

Maximum Upstroke

Velocity (Vmax)
500 - 700 V/s Markedly decreased [7][8]

Effective Refractory

Period (ERP)
250 - 350 ms Lengthened [1]

Resting Membrane

Potential (RMP)
-80 to -90 mV

Decreased

(depolarization)
[7]

Action Potential

Amplitude
110 - 120 mV Decreased [7][8]

Conduction Velocity 1 - 2 m/s Markedly decreased [8]
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Caption: Signaling pathway of Lidocaine on Purkinje fiber ion channels.

Experimental Workflow for Studying Lidocaine's Effects
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Caption: Experimental workflow for electrophysiological recording.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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